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An in-depth technical guide to the magnetic properties of manganese in sodium permanganate.

Introduction
Sodium permanganate (NaMnO₄) is a powerful oxidizing agent utilized in various applications,

from organic synthesis to water treatment.[1] Understanding its fundamental physicochemical

properties, including its magnetic behavior, is crucial for researchers and professionals in

chemistry and materials science. The magnetic properties of a transition metal complex are

dictated by the electronic configuration of the metal center. This guide provides a detailed

technical examination of the magnetic properties of the manganese atom within the sodium

permanganate compound, supported by theoretical principles, quantitative data, and

experimental methodologies.

Electronic Structure of Manganese in Sodium
Permanganate
The magnetic character of manganese in sodium permanganate is a direct consequence of its

oxidation state and subsequent electronic configuration.

Oxidation State of Manganese
In the ionic compound sodium permanganate (NaMnO₄), the sodium ion exists as Na⁺ and the

permanganate anion as MnO₄⁻. The oxidation state of manganese (Mn) can be calculated
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based on the knowledge that oxygen typically has an oxidation state of -2.

Overall charge of the permanganate ion (MnO₄⁻) is -1.

Total charge from four oxygen atoms = 4 × (-2) = -8.

Let the oxidation state of Mn be 'x'.

x + (-8) = -1

x = +7

Therefore, manganese exists in the +7 oxidation state in sodium permanganate.[2][3] This high

oxidation state is a key factor in the compound's strong oxidizing nature.[2]

Electron Configuration of Manganese (VII) Ion
A neutral manganese atom (Mn), with atomic number 25, has the ground-state electron

configuration of [Ar] 3d⁵ 4s².[4] To form the manganese (VII) cation (Mn⁷⁺), the atom loses its

seven valence electrons. The electrons are first removed from the outermost 4s orbital,

followed by the 3d orbital.

Loss of two 4s electrons and five 3d electrons results in the configuration [Ar] 3d⁰.[3][5]

This configuration, with no electrons in the 3d subshell, is fundamental to determining the

magnetic properties of the compound.
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Caption: Logical workflow from compound to magnetic property determination.

Magnetic Characterization
Materials are broadly classified as paramagnetic or diamagnetic based on their interaction with

an external magnetic field.

Paramagnetism arises from the presence of one or more unpaired electrons. These

materials are weakly attracted to a magnetic field.[6][7]

Diamagnetism occurs in materials where all electrons are paired. These substances are

weakly repelled by a magnetic field.[6][7]
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Given that the Mn⁷⁺ ion in sodium permanganate has a 3d⁰ electron configuration, it possesses

no unpaired electrons.[3][5] Consequently, sodium permanganate is classified as a diamagnetic

compound.[3][8]

Quantitative Magnetic Susceptibility Data
Magnetic susceptibility (χ) is a dimensionless quantity that measures the degree of

magnetization of a material in response to an applied magnetic field. For diamagnetic

materials, this value is negative, indicating repulsion. While specific data for NaMnO₄ is not

readily available, the magnetic properties are dominated by the permanganate (MnO₄⁻) anion,

making data for the closely related and well-studied potassium permanganate (KMnO₄) a

reliable analogue.

Compound Formula
Magnetic
Classification

Molar Magnetic
Susceptibility (χm)
at 293 K (cm³/mol)

Potassium

Permanganate
KMnO₄ Diamagnetic +20 x 10⁻⁶

Table 1: Magnetic Susceptibility of Potassium Permanganate.[9]

Note: While theoretical analysis based on the d⁰ configuration of Mn⁷⁺ points to diamagnetism,

some experimental values for KMnO₄ show a small positive susceptibility.[9] This is attributed

to a phenomenon known as temperature-independent paramagnetism (TIP) or Van Vleck

paramagnetism, which can occur even in the absence of unpaired electrons due to field-

induced mixing of electronic states. However, the primary magnetic character remains

diamagnetic as there are no permanent magnetic dipoles from unpaired electrons.

Experimental Protocol: Determination of Magnetic
Susceptibility
The magnetic susceptibility of a compound like sodium permanganate can be determined

experimentally using a magnetic susceptibility balance, often employing the Gouy or Evans

method. The fundamental principle involves measuring the apparent change in a sample's

mass when it is subjected to a strong magnetic field.
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Methodology
Sample Preparation:

A known mass of high-purity, dry sodium permanganate powder is carefully packed into a

sample tube of uniform diameter.

The sample height within the tube is measured precisely.

Initial Measurement (Absence of Field):

The sample tube is suspended from a sensitive microbalance, positioned so that the

bottom of the sample is in the center of the area where the magnetic field will be applied.

The initial weight of the sample is recorded (W_a).

Measurement in Magnetic Field:

A strong electromagnet is activated, creating a powerful and uniform magnetic field around

the lower portion of the sample.

The new apparent weight of the sample is recorded (W_g).

Data Analysis:

A diamagnetic substance like sodium permanganate will be repelled by the magnetic field,

causing the apparent weight to decrease (W_g < W_a). A paramagnetic substance would

be attracted, causing an increase in apparent weight.

The change in mass (ΔW = W_g - W_a) is used to calculate the gram magnetic

susceptibility (χ_g) using the following formula:

χ_g = (2 * g * ΔW) / (H² * A)

Where:

g is the acceleration due to gravity.

ΔW is the change in mass.
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H is the magnetic field strength.

A is the cross-sectional area of the sample.

Calculation of Molar Susceptibility:

The molar magnetic susceptibility (χ_m) is obtained by multiplying the gram susceptibility

by the molar mass (M) of the compound (Molar Mass of NaMnO₄ ≈ 141.93 g/mol ).

χ_m = χ_g * M
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Caption: Experimental workflow for magnetic susceptibility measurement.
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Conclusion
The magnetic properties of manganese in sodium permanganate are unequivocally defined by

its electronic structure. The +7 oxidation state of manganese leads to a 3d⁰ electron

configuration, leaving no unpaired electrons. This configuration renders sodium permanganate

a diamagnetic material, a property that can be confirmed and quantified through established

experimental techniques such as magnetic susceptibility balance measurements. This

understanding is essential for a complete physicochemical profile of this important inorganic

compound.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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